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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110 Get Quote

Technical Support Center: Vat Black 27 Light
Fastness
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers in improving the light fastness of fabrics dyed with Vat
Black 27.

Frequently Asked Questions (FAQs)
Q1: What is Vat Black 27 and what are its general properties?

Vat Black 27, also known as Vat Olive R or Vat Olive 2G, is a vat dye with the chemical

formula C42H23N3O6.[1][2][3] It appears as a black powder and is insoluble in water, acetone,

and ethanol, but slightly soluble in chloroform and pyridine.[2][3] It is primarily used for dyeing

cellulosic fibers like cotton, as well as for silk and fiber/cotton blends.[1][2][3] Vat dyes, in

general, are known for their excellent color fastness properties.[4][5]

Q2: What is light fastness and how is it measured?

Light fastness is the resistance of a dyed material to fading or changing color when exposed to

light.[6][7] It is typically rated on a scale of 1 to 8, with 8 being the most resistant to fading.[6]

The testing often involves exposing the dyed fabric to a xenon arc lamp, which simulates

natural sunlight, under controlled conditions.[8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1669110?utm_src=pdf-interest
https://www.benchchem.com/product/b1669110?utm_src=pdf-body
https://www.benchchem.com/product/b1669110?utm_src=pdf-body
https://www.benchchem.com/product/b1669110?utm_src=pdf-body
https://www.benchchem.com/product/b1669110?utm_src=pdf-body
https://www.chinainterdyes.com/vat-dye/vat-black-27.html
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
http://www.worlddyevariety.com/vat-dyes/vat-black-27.html
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
http://www.worlddyevariety.com/vat-dyes/vat-black-27.html
https://www.chinainterdyes.com/vat-dye/vat-black-27.html
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
http://www.worlddyevariety.com/vat-dyes/vat-black-27.html
https://www.polarisorganics.com/VatDyes
https://www.kcgroups.in/mrcmills/vat_dyeing.html
http://www.pburch.net/dyeing/FAQ/lightfastness.shtml
https://www.sylicglobal.com/What-Are-The-Factors-That-Affect-The-Light-Fastness-of-Dyes-id45323876.html
http://www.pburch.net/dyeing/FAQ/lightfastness.shtml
https://www.china-dyestuff.com/info/factors-affecting-light-fastness-of-dyes-and-i-102843237.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What factors can influence the light fastness of Vat Black 27 dyed fabrics?

Several factors can affect the light fastness of fabrics dyed with Vat Black 27:

Dyeing Depth: Lighter shades tend to have lower light fastness because the dye is more

dispersed on the fiber, increasing its exposure to light.[9][10][11] Darker shades generally

exhibit better light fastness.[9][10]

Unfixed Dye: The presence of unfixed or hydrolyzed dye on the fabric surface, due to

incomplete washing and soaping, can significantly reduce light fastness.[7][8][9]

Finishing Agents: The use of certain chemical finishing agents, such as cationic softeners

and some types of fixing agents, can negatively impact the light fastness of the dyed fabric.

[8][9][12]

Dyeing Process Control: Improper control of dyeing parameters like temperature and alkali

concentration can lead to dye hydrolysis, which affects both the shade and fastness

properties.[13]

Environmental Factors: High humidity and heat can accelerate the fading process.[14]
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Issue Encountered Potential Causes Recommended Solutions

Lower than expected light

fastness rating.

Incomplete removal of unfixed

dye.

Enhance the post-dyeing

soaping and washing process

to thoroughly remove any

loose dye particles.[7][8][15]

Use of inappropriate finishing

agents.

Avoid using cationic softeners.

If a softener is necessary,

select one that is known to

have a minimal impact on light

fastness.[9][12] If a fixing

agent is used, opt for one that

does not negatively affect light

fastness.[16]

Dye hydrolysis during the

dyeing process.

Strictly control the dyeing

temperature and the

concentration of caustic soda

to prevent dye hydrolysis.[13]

Color changes to green after

mercerization.

A known issue with Vat Black

27 is that it can turn green

after mercerizing, which also

results in poor soaping

fastness.

Careful control of the alkali

concentration during

mercerization is crucial.[13]

Yellowish tint appears during

jig dyeing.

This can occur at dyeing

temperatures around 50°C and

may be due to partial

oxidation.

This issue can often be

rectified by using an insurance

powder (sodium hydrosulfite)

solution.[13]

Inconsistent color and fastness

(black side, black flowers).

This may also be a result of

partial oxidation.

An insurance powder solution

can help to improve this.[13]

Quantitative Data
Light Fastness Ratings for Vat Dyes
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Dye
Light Fastness Rating (Blue Wool Scale 1-
8)

Vat Black 27 6-7[1][6]

General Vat Dyes 6-8[4]

Note: The light fastness rating can vary depending on the dyeing depth and the specific

experimental conditions.

Experimental Protocols
Standard Vat Dyeing Protocol for Cotton Fabric

This protocol outlines the general steps for dyeing cotton with Vat Black 27.

Pre-treatment: Ensure the cotton fabric is well-scoured and bleached to achieve high and

uniform absorbency.[17]

Vatting (Reduction):

Prepare a dye bath with the required amount of water.

Add a suitable reducing agent (e.g., sodium hydrosulfite) and an alkali (e.g., caustic soda).

[17][18]

Add the Vat Black 27 dye to the bath.

Heat the solution to the recommended temperature (typically 50-60°C) to convert the

insoluble dye into its soluble leuco form.[17]

Dyeing:

Immerse the wet, scoured fabric into the dye bath.

Maintain the recommended dyeing temperature and time to allow for dye penetration into

the fibers.
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Oxidation:

After dyeing, the fabric is exposed to air or treated with a chemical oxidizing agent (e.g.,

hydrogen peroxide or sodium perborate).[5][18] This converts the soluble leuco dye back

to its insoluble form within the fibers.[5]

Soaping:

Treat the dyed fabric in a hot solution containing soap or a synthetic detergent.[17] This

step is crucial for removing loose dye particles from the fabric surface and developing the

true shade and fastness properties.[17][18]

Rinsing and Drying:

Thoroughly rinse the fabric to remove any remaining chemicals and then dry it.

Protocol Modifications for Improved Light Fastness

Enhanced Soaping: After the oxidation step, implement a more rigorous soaping process.

This can be achieved by increasing the soaping temperature, duration, or using multiple

soaping baths to ensure the complete removal of all unfixed dye.[8][15]

Selection of Finishing Agents: If a finishing treatment is required, carefully select agents that

do not negatively impact light fastness. It is advisable to conduct preliminary tests on a small

sample of the dyed fabric with the intended finishing agent to assess its effect on light

fastness.

Use of UV Absorbers: For applications requiring very high light fastness, consider treating

the dyed fabric with a UV absorber. These compounds can help protect the dye from

degradation by UV radiation.[12]

Visualizations
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Caption: Experimental workflow for Vat Black 27 dyeing with an optional step for enhancing

light fastness.
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Caption: Troubleshooting logic for addressing poor light fastness in Vat Black 27 dyed fabrics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Improving the light fastness of Vat Black 27 dyed
fabrics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669110#improving-the-light-fastness-of-vat-black-
27-dyed-fabrics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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